Cas no 65833-17-2 (ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate)
ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- AKOS002244751
- 65833-17-2
- ethyl 4-(3,4-dichloro-2,5-dioxopyrrol-1-yl)benzoate
- NS-05279
- MFCD01935574
- ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate
- SCHEMBL8506784
- STK955249
-
- Inchi: 1S/C13H9Cl2NO4/c1-2-20-13(19)7-3-5-8(6-4-7)16-11(17)9(14)10(15)12(16)18/h3-6H,2H2,1H3
- InChI Key: WIZHDGPMTBABNL-UHFFFAOYSA-N
- SMILES: ClC1=C(C(N(C1=O)C1C=CC(C(=O)OCC)=CC=1)=O)Cl
Computed Properties
- Exact Mass: 312.9908632g/mol
- Monoisotopic Mass: 312.9908632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 63.7Ų
ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629275-100mg |
Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate |
65833-17-2 | 98% | 100mg |
¥1479.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629275-250mg |
Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate |
65833-17-2 | 98% | 250mg |
¥2236.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1629275-1g |
Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate |
65833-17-2 | 98% | 1g |
¥4277.00 | 2024-05-05 |
ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
Additional information on ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate
Professional Introduction to Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate (CAS No. 65833-17-2)
Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate, with the CAS number 65833-17-2, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The molecular structure of this compound features a benzoate moiety linked to a pyrrole ring, which is further functionalized with chloro and carbonyl groups. Such structural features contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and medicinal chemistry investigations.
The synthesis of Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The process typically begins with the preparation of the pyrrole derivative, which is then subjected to chlorination and oxidation reactions to introduce the characteristic substituents. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions may be employed to achieve high yields and purity. These synthetic strategies not only demonstrate the compound's synthetic accessibility but also underscore the importance of precision in chemical transformations.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing the pyrrole core structure. The presence of multiple reactive sites in Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate allows for diverse modifications that can tailor its biological activity. Preliminary studies have indicated that this compound exhibits promising properties as an intermediate in the synthesis of bioactive molecules. Specifically, its ability to interact with biological targets such as enzymes and receptors has been investigated in various preclinical models. These findings suggest that further exploration of its pharmacological profile could lead to the development of novel therapeutic agents.
The benzoate moiety in this compound is particularly noteworthy for its role in drug design. Benzoate derivatives are well-known for their stability and solubility characteristics, which are crucial factors in pharmaceutical formulations. Additionally, the dioxo group introduces a polar region that can enhance binding affinity to biological targets. Such structural features make Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate an attractive candidate for further derivatization and optimization. Researchers have been employing computational methods such as molecular docking and molecular dynamics simulations to predict potential binding interactions and refine lead structures.
One of the most exciting areas of research involving this compound is its application in oncology. The pyrrole derivative has shown promise as a scaffold for developing small-molecule inhibitors targeting cancer-related pathways. Studies have demonstrated that structurally similar compounds can modulate key enzymes involved in cell proliferation and apoptosis. The chloro substituents in Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate may enhance its ability to interact with specific protein targets, thereby increasing its therapeutic efficacy. Ongoing clinical trials are evaluating derivatives of this class for their potential as anticancer agents.
The compound's role in inflammatory diseases has also been explored. Inflammatory pathways are often dysregulated in conditions such as arthritis and autoimmune disorders. The unique structural features of Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate make it a potential candidate for developing anti-inflammatory drugs. Preclinical studies have shown that related compounds can inhibit key inflammatory mediators without significant side effects. This suggests that further investigation into this class could lead to novel treatments for chronic inflammatory conditions.
The environmental impact of synthesizing and using Ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-y]benzoate is another important consideration. Modern synthetic approaches emphasize green chemistry principles to minimize waste and reduce hazardous byproducts. Researchers are increasingly adopting catalytic processes and solvent-free reactions to improve sustainability. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing practices.
The future prospects for this compound are promising given its diverse biological activities and synthetic versatility. Continued research will focus on optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into clinical reality. The development of innovative drug candidates often requires interdisciplinary approaches that integrate expertise from chemistry, biology, and medicine.
In conclusion, Ethyl 4-(3,4-dichloro--25diox--25dihydro--1H-pyrrol--11y]benzoate (CAS No.65833--17--2) represents a significant advancement in pharmaceutical research due to its unique structural features and potential applications across multiple therapeutic areas. Its synthesis highlights the sophistication of modern organic chemistry techniques while its biological activities underscore its importance as a lead compound for drug development. As research progresses,this compound is expected to contribute substantially to advancements in medicine。
65833-17-2 (ethyl 4-(3,4-dichloro-2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)